Cas no 55324-02-2 (1-Bromomethyl-3-methyl-2-nitro-benzene)

• Product Name: 1-Bromomethyl-3-methyl-2-nitro-benzene
• CAS No: 55324-02-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD08276004
• CID: 1593110
• PubChem ID: 12932435
• Update Time: 2025-04-21

1-Bromomethyl-3-methyl-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3-methyl-2-nitrobenzene
• SureCN66337
• 1-BROMOMETHYL-3-METHYL-2-NITROBENZENE
• 3-methyl-2-nitrobenzyl bromide
• AGN-PC-00K57W
• Benzene, 1-(bromomethyl)-3-methyl-2-nitro-
• 2-Brommethyl-6-methylnitrobenzol
• 2-nitro-3-methyl benzyl bromide
• 1-BROMOMETHYL-3-METHYL-2-NITRO-BENZENE
• Benzene,1-(bromomethyl)-3-methyl-2-nitro
• 3-methyl-2nitrobenzyl bromide
• DTXSID90513295
• INHZMDFMSBKUEF-UHFFFAOYSA-N
• PS-9857
• 55324-02-2
• AKOS027373190
• F85825
• MFCD08276004
• SCHEMBL66337
• 1-Bromomethyl-3-methyl-2-nitro-benzene

• MDL： MFCD08276004
• Inchi： 1S/C8H8BrNO2/c1-6-3-2-4-7(5-9)8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： INHZMDFMSBKUEF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.32130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes